Cas no 2742659-86-3 (2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride)

• Product Name: 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride
• CAS No: 2742659-86-3
• MF: C₉H₁₆ClNO₃
• MW: 221.681241989136
• CID: 6061453
• PubChem ID: 165664694
• Update Time: 2025-07-21

2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742659-86-3
• Z5486902890
• EN300-37276399
• 2-{5-oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride
• 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride

• Inchi： 1S/C9H15NO3.ClH/c11-8(12)4-7-5-13-9(6-10-7)2-1-3-9;/h7,10H,1-6H2,(H,11,12);1H
• InChI Key： XHEIDSIOYJQMPB-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC(=O)O)NCC21CCC2

Computed Properties

• Exact Mass: 221.0818711g/mol
• Monoisotopic Mass: 221.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride

Introduction to 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride (CAS No. 2742659-86-3)

2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2742659-86-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This spirocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities. The molecule consists of a spirocyclic framework composed of an oxacycloalkane and an azacycloalkane, connected by a nitrogen atom, which imparts distinct stereochemical and electronic properties. The presence of an acetic acid moiety and its hydrochloride salt form further enhances its solubility and pharmacological relevance.

The spirocyclic structure of 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride is a key feature that distinguishes it from other acetic acid derivatives. Spirocycles are known for their rigid three-dimensional conformations, which can influence binding interactions with biological targets. In particular, the oxa-azaspiro scaffold has been explored for its potential in drug design due to its ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. This compound’s architecture suggests that it may interact with proteins or enzymes in a manner that could modulate biological pathways relevant to diseases such as cancer, inflammation, or neurological disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride with potential targets. Studies using molecular dynamics simulations have indicated that the spirocyclic core may stabilize the compound’s conformation in a way that enhances its binding to specific receptor sites. Additionally, the hydrochloride salt form improves the compound’s pharmacokinetic profile by increasing its solubility in aqueous media, which is crucial for oral or injectable formulations.

The biological activity of 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride has been investigated in several preclinical studies. Research has suggested that this compound may exhibit inhibitory effects on certain kinases or proteases involved in tumor progression. For instance, preliminary data indicate that it could interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Furthermore, its ability to modulate the activity of matrix metalloproteinases (MMPs) has been explored as a potential therapeutic strategy for conditions involving tissue degradation, such as arthritis or fibrosis.

Another area of interest is the compound’s potential role in anti-inflammatory applications. Chronic inflammation is associated with various pathological conditions, including autoimmune diseases and metabolic disorders. The unique structural features of 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride may allow it to interact with inflammatory mediators or signaling pathways, thereby reducing inflammation without significant side effects. Preliminary in vitro assays have shown promising results regarding its ability to suppress pro-inflammatory cytokine production, suggesting its utility in developing novel anti-inflammatory agents.

The synthesis of 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride represents a significant achievement in synthetic organic chemistry. The spirocyclic core requires precise stereocontrol during synthesis to ensure the correct configuration at both the oxacycloalkane and azacycloalkane moieties. Researchers have employed advanced catalytic methods and transition-metal-catalyzed reactions to construct this complex framework efficiently. The development of scalable synthetic routes is essential for transitioning this compound into clinical trials or commercial applications, where large quantities must be produced with high purity.

Future research directions for 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride include exploring its mechanism of action in greater detail through biochemical and cellular studies. Understanding how this compound interacts with biological targets at the molecular level will provide insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its metabolic stability and potential drug-drug interactions will be crucial for assessing its suitability for clinical development.

The pharmaceutical industry continues to invest in innovative compounds like 2-{5-Oxa-8-azaspiro[3.5]nonan-7-yl}acetic acid hydrochloride due to their unique structural features and potential therapeutic benefits. As computational tools become more sophisticated and synthetic methodologies advance, the discovery and development of such compounds are expected to accelerate. The spirocyclic amide derivative stands out as a promising candidate for further exploration in drug discovery, particularly for addressing unmet medical needs in oncology, inflammation, and other therapeutic areas.